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Compound of Interest

Compound Name: CD73-IN-19

Cat. No.: B15603705 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance for assessing the cytotoxicity of CD73-IN-19, a

small molecule inhibitor of CD73. Here you will find frequently asked questions (FAQs),

troubleshooting guides, detailed experimental protocols, and relevant pathway information to

facilitate your research.

Understanding the CD73-Adenosine Signaling
Pathway
CD73, or ecto-5'-nucleotidase, is a cell surface enzyme that plays a critical role in the tumor

microenvironment by producing adenosine.[1] Extracellular adenosine suppresses the anti-

tumor immune response by binding to A2A and A2B receptors on immune cells, thus inhibiting

their function.[1] CD73-IN-19 is designed to inhibit this immunosuppressive pathway.
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Start

Seed cells in a 96-well plate

Incubate for 24h

Treat with serial dilutions of CD73-IN-19

Incubate for 48-72h

Add MTT reagent

Incubate for 2-4h

Add solubilization solution (e.g., DMSO)

Measure absorbance at 570 nm

Analyze data and calculate IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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